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Compound of Interest

Compound Name: N-Ethylpropylamine

Cat. No.: B033212 Get Quote

An In-depth Technical Guide on the Boiling Point and Density of N-Ethylpropylamine

This technical guide provides a comprehensive overview of the physical properties of N-
Ethylpropylamine, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development who require accurate and detailed

information for their work. This document outlines the reported values for these properties,

details the experimental protocols for their determination, and includes visual workflows to

illustrate the methodologies.

Physical Properties of N-Ethylpropylamine
N-Ethylpropylamine, a secondary aliphatic amine, is a colorless liquid at room temperature.[1]

[2] Its physical characteristics, such as boiling point and density, are crucial for its application in

various chemical syntheses, including the preparation of pharmaceuticals and agrochemicals.

[1]

Data Presentation
The boiling point and density of N-Ethylpropylamine have been reported with some variation

across different sources. These values are summarized in the table below for easy comparison.

The discrepancies may be attributed to different experimental conditions and the purity of the

substance.
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Physical Property Reported Value(s)

Boiling Point
61.5°C at 760 mmHg[2], 80-85°C[3][4][5][6],

81°C[7], 108-110°C[1]

Density
0.72 g/cm³[3][4][5][6], 0.727 g/cm³[2], 0.74

g/mL[1], 0.748 g/mL[8]

Experimental Protocols
Accurate determination of the boiling point and density is fundamental in chemical research.

The following sections describe the detailed methodologies for these measurements.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. As a secondary amine, N-
Ethylpropylamine can form hydrogen bonds, which results in a higher boiling point than

alkanes of similar molar mass, but lower than corresponding alcohols.[9]

One of the most common and efficient methods for determining the boiling point of a small

quantity of liquid is the Thiele Tube Method.[10]

Methodology: Thiele Tube

Sample Preparation: A small amount (approximately 0.5 mL) of N-Ethylpropylamine is

placed into a small test tube or a Durham tube.[10]

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the liquid with the

open end down.[10]

Apparatus Setup: The small test tube is attached to a thermometer, ensuring the sample is

level with the thermometer's bulb. This assembly is then placed into a Thiele tube filled with a

high-boiling point liquid, such as mineral oil.[10]

Heating: The Thiele tube is gently heated. As the temperature rises, the air trapped in the

capillary tube will expand and slowly bubble out.
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Observation: Heating is continued until a continuous and rapid stream of bubbles emerges

from the capillary tube. This indicates that the temperature is just above the boiling point of

the sample.[10]

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to

cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid is

drawn into the capillary tube.[10]

Other methods for determining the boiling point include distillation and reflux techniques.[10]

Setup Measurement

Start Place N-Ethylpropylamine
in a small test tube
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Attach the tube
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Place the assembly
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Observe for a continuous
stream of bubbles

Remove heat and
allow to cool

Record the temperature when
the liquid enters the capillary tube End
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Boiling Point Determination Workflow using the Thiele Tube Method.

Density Determination
Density is a fundamental physical property that represents the mass of a substance per unit

volume. For liquids like N-Ethylpropylamine, density can be accurately determined using a

pycnometer.

Methodology: Pycnometer

Preparation: A clean and dry pycnometer of a known volume is weighed accurately using an

analytical balance.[11]

Filling: The pycnometer is then filled with N-Ethylpropylamine. Care should be taken to

avoid air bubbles.

Weighing: The filled pycnometer is weighed again to determine the mass of the liquid.[11]

Calculation: The mass of the N-Ethylpropylamine is calculated by subtracting the mass of

the empty pycnometer from the mass of the filled pycnometer.
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Density Calculation: The density is then calculated by dividing the mass of the liquid by the

known volume of the pycnometer.[11] The temperature at which the measurement is taken

should also be recorded, as density is temperature-dependent.

Preparation & Weighing Calculation

Start Weigh a clean, dry
pycnometer (Mass 1)

Fill the pycnometer with
N-Ethylpropylamine

Weigh the filled
pycnometer (Mass 2)

Calculate the mass of the liquid
(Mass 2 - Mass 1)

Divide the mass of the liquid
by the known volume of the pycnometer

Result: Density of
N-Ethylpropylamine End
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Density Determination Workflow using a Pycnometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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ethylpropylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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